![molecular formula C13H19NOS B2801873 1-[(4-Methylsulfanylphenyl)methyl]piperidin-4-ol CAS No. 414872-42-7](/img/structure/B2801873.png)
1-[(4-Methylsulfanylphenyl)methyl]piperidin-4-ol
Overview
Description
1-[(4-Methylsulfanylphenyl)methyl]piperidin-4-ol is a chemical compound that has been the subject of scientific research for its potential pharmacological properties. This compound is also known as MPMP and is a piperidine derivative that has shown promise in various studies.
Mechanism of Action
MPMP acts as a serotonin and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This mechanism is similar to that of conventional antidepressants such as selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs).
Biochemical and Physiological Effects:
MPMP has been shown to have a significant effect on the levels of serotonin and norepinephrine in the brain, which are involved in the regulation of mood, anxiety, and cognitive function. It has also been shown to have a neuroprotective effect and may have potential as a treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using MPMP in lab experiments is that it has shown to have a significant effect on the serotonin and norepinephrine systems, which are important in the regulation of mood and anxiety. However, one limitation is that more research is needed to fully understand the potential pharmacological properties of this compound.
Future Directions
There are several future directions for the study of MPMP. One potential area of research is the development of new antidepressant and anxiolytic agents based on the structure of MPMP. Another potential area of research is the investigation of the neuroprotective effects of MPMP and its potential as a treatment for neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.
Synthesis Methods
The synthesis of MPMP can be achieved through a multi-step process that involves the reaction of 4-methylthiobenzaldehyde with piperidine followed by reduction with sodium borohydride. The final product is obtained through the reaction of the resulting intermediate with hydroxylamine hydrochloride.
Scientific Research Applications
MPMP has been studied for its potential as a novel antidepressant and anxiolytic agent. It has shown to have a significant effect on the serotonin and norepinephrine systems, which are involved in the regulation of mood and anxiety. MPMP has also been studied for its potential neuroprotective effects and its ability to improve cognitive function.
properties
IUPAC Name |
1-[(4-methylsulfanylphenyl)methyl]piperidin-4-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NOS/c1-16-13-4-2-11(3-5-13)10-14-8-6-12(15)7-9-14/h2-5,12,15H,6-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SARWGURAPCRUQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CN2CCC(CC2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Methylsulfanylphenyl)methyl]piperidin-4-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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